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Compound of Interest

Compound Name: Tert-butyl 2,4-difluorobenzoate

CAS No.: 500353-15-1

Cat. No.: B1398827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides a comprehensive technical overview of tert-butyl 2,4-difluorobenzoate, a

key chemical intermediate in the fields of pharmaceutical and agrochemical synthesis. The

document details its chemical identity, physicochemical properties, synthesis, applications, and

safety protocols. With full editorial control, this guide is structured to deliver practical, field-

proven insights for professionals engaged in research and development.

Compound Identification and Physicochemical
Properties
Tert-butyl 2,4-difluorobenzoate is an aromatic ester distinguished by a difluorinated phenyl

ring and a bulky tert-butyl ester group. These structural features are pivotal to its utility in

organic synthesis.

Key Identifiers:
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Identifier Value

CAS Number 500353-15-1[1]

IUPAC Name tert-butyl 2,4-difluorobenzoate

Synonyms
2,4-Difluoro-benzoic acid tert-butyl ester, 1,1-

Dimethylethyl 2,4-difluorobenzoate[2]

Molecular Formula C₁₁H₁₂F₂O₂[3]

Molecular Weight 214.21 g/mol [3]

Physicochemical Data:

Property Value Source

Appearance Liquid [2]

Boiling Point 243.8 ± 25.0 °C at 760 mmHg [2]

Density 1.2 ± 0.1 g/cm³ [2]

Flash Point 98.4 ± 18.1 °C [2]

Refractive Index 1.472 [2]

Storage
Sealed in a dry environment at

room temperature.
[2]

Synthesis of tert-Butyl 2,4-Difluorobenzoate
The primary route for synthesizing tert-butyl 2,4-difluorobenzoate involves the esterification

of 2,4-difluorobenzoic acid. The tert-butyl group is a common protecting group in organic

synthesis, and its introduction as an ester is a foundational reaction.

The overall synthesis can be visualized as a two-step process starting from a suitable

precursor to form the carboxylic acid, followed by esterification.
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Step 1: Synthesis of 2,4-Difluorobenzoic Acid Step 2: Esterification

Aromatic Nitrile Precursor

Hydrolysis

[bmim]HSO4, 60-65 °C

2,4-Difluorobenzoic Acid

2,4-Difluorobenzoic Acid

tert-Butyl 2,4-Difluorobenzoate

tert-Butanol / Isobutylene Acid Catalyst (e.g., H2SO4)

Click to download full resolution via product page

Caption: Synthesis pathway for tert-butyl 2,4-difluorobenzoate.

Experimental Protocol: Synthesis of 2,4-Difluorobenzoic
Acid from Nitrile Precursor
This protocol is adapted from a general method for nitrile hydrolysis.

Reaction Setup: Dissolve the aromatic nitrile precursor (2 mmol) in 1-butyl-3-

methylimidazolium hydrogen sulfate ([bmim]HSO₄, 5 ml).

Heating: Heat the reaction mixture to 60-65 °C for 1-3 hours.

Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, pour the mixture into water with crushed ice to

precipitate the product.

Isolation: Filter the precipitate and dry it. This method typically yields a product of high purity

(>90%).[4]
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Experimental Protocol: Esterification to tert-Butyl 2,4-
Difluorobenzoate
This is a representative protocol for acid-catalyzed esterification.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,4-

difluorobenzoic acid in an excess of tert-butanol, which acts as both reactant and solvent.

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.

Heating: Heat the mixture to reflux for several hours.

Monitoring: Monitor the reaction by TLC to confirm the consumption of the starting carboxylic

acid.

Workup: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate

solution).

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or

ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be further purified by column

chromatography if necessary.

Applications in Research and Drug Development
Tert-butyl 2,4-difluorobenzoate serves as a valuable building block in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical sectors.[2] The

difluorobenzoyl moiety is a common feature in many biologically active compounds.

Key Application Areas:

Pharmaceutical Synthesis: It is a starting material for various pharmaceuticals.[2] The

fluorine atoms can enhance metabolic stability, binding affinity, and bioavailability of drug

candidates.[5]
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Agrochemical Development: The compound is used in the creation of new herbicides and

pesticides.[2][6]

Organic Synthesis: It is employed as a chemical reagent for a range of organic reactions,

including esterification, acetylation, and amidation.[2]

The incorporation of difluoromethyl groups is of growing interest in drug design, and this

compound provides a scaffold for such modifications.[7] The tert-butyl ester can act as a

protecting group for the carboxylic acid functionality, allowing for transformations on other parts

of the molecule before its removal under acidic conditions.

Safety and Handling
While tert-butyl 2,4-difluorobenzoate is considered relatively safe for laboratory use with low

toxicity, proper handling is essential.[2]

Hazard Identification and First Aid:

Exposure Route Symptoms and Actions

Inhalation

May cause respiratory irritation. Move the

person to fresh air. If breathing is difficult, give

artificial respiration and consult a physician.[3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[3]

Ingestion
Do not induce vomiting. Rinse mouth with water

and consult a physician.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.[3]
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Skin Protection: Handle with gloves. Use proper glove removal technique to avoid skin

contact.[3]

Body Protection: Wear impervious clothing. The type of protective equipment should be

selected based on the concentration and amount of the dangerous substance at the specific

workplace.[3]

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirators. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Special Hazards: Combustion may produce carbon dioxide, nitrogen oxides, and hydrogen

chloride gas.[3]

Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.

Avoid formation of dust and aerosols.

Ensure adequate ventilation.

Store in a dry, well-ventilated place in a tightly closed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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